Cas no 898757-78-3 (4-Bromo-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone)

• Product Name: 4-Bromo-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone
• CAS No: 898757-78-3
• MF: C₂₁H₂₂BrNO₃
• MW: 416.308285236359
• MDL: MFCD03841682
• CID: 1946361
• PubChem ID: 24724456
• Update Time: 2025-06-09

4-Bromo-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone Chemical and Physical Properties

Names and Identifiers

• (4-bromophenyl)-[4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]methanone
• 4-bromo-4'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone
• 4-Bromo-4'-[8-(1,4-dioxa-8-azaspiro-[4.5]decyl)methyl]benzophenone
• 898757-78-3
• (4-Bromophenyl){4-[(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methyl]phenyl}methanone
• DTXSID70642855
• CID 24724456
• AKOS016020243
• MFCD03841682
• (4-(1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl)(4-bromophenyl)methanone
• 4-Bromo-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone

• MDL： MFCD03841682
• Inchi： 1S/C21H22BrNO3/c22-19-7-5-18(6-8-19)20(24)17-3-1-16(2-4-17)15-23-11-9-21(10-12-23)25-13-14-26-21/h1-8H,9-15H2
• InChI Key： ZXSGQTRKIKJMDY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1C=CC(=CC=1)CN1CCC2(CC1)OCCO2)=O

Computed Properties

• Exact Mass: 415.07800
• Monoisotopic Mass: 415.07831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.77000
• LogP: 3.95690

Additional information on 4-Bromo-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone

Chemical Profile of 4-Bromo-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone (CAS No. 898757-78-3)

4-Bromo-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone, identified by its CAS number 898757-78-3, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the benzophenone family, a class of molecules widely studied for their photophysical properties and potential applications in drug development. The presence of a bromine substituent at the fourth position and a spirocyclic structure incorporating an azacyclohexane ring introduces unique reactivity and functionality, making it a subject of interest for synthetic chemists and biologists.

The molecular structure of 4-Bromo-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone features a rigid benzophenone core connected to a spirocyclic azacyclohexane unit through an oxygen bridge. This spirocyclic moiety is further substituted with a long alkyl chain, specifically a methyl group attached to the eight-membered spirocycle. The combination of these structural elements imparts distinct chemical properties that make the compound valuable for various applications.

In recent years, the exploration of spirocyclic compounds has expanded significantly due to their potential as bioactive molecules and functional materials. The azacyclohexane ring in 4-Bromo-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone enhances its solubility and bioavailability, which are critical factors in pharmaceutical design. Additionally, the bromine atom at the fourth position provides a handle for further chemical modifications, enabling researchers to tailor the compound's properties for specific applications.

One of the most compelling aspects of this compound is its photophysical behavior. Benzophenone derivatives are known for their ability to absorb and emit light, making them suitable candidates for use in photodynamic therapy (PDT) and other light-based medical treatments. The spirocyclic structure in 4-Bromo-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone may enhance its ability to generate reactive oxygen species upon light exposure, which could be exploited for therapeutic purposes.

Recent studies have demonstrated the utility of similar spirocyclic benzophenones in developing novel photoregulated drugs. These compounds can be designed to respond to specific wavelengths of light, allowing for precise control over their biological activity. For instance, researchers have explored the use of such molecules to develop photoswitchable drugs that can be activated or deactivated in response to external stimuli, offering a promising approach for targeted therapy.

The long alkyl chain attached to the spirocycle in 4-Bromo-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone also contributes to its potential applications in material science. Spirocyclic compounds with extended alkyl chains are often investigated for their ability to form stable self-assembled structures, which can be used in the development of advanced materials such as liquid crystals and organic semiconductors.

In conclusion, 4-Bromo-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone (CAS No. 898757-78-3) represents a fascinating compound with diverse potential applications in pharmaceuticals and materials science. Its unique structural features—combining a benzophenone core with a spirocyclic azacyclohexane unit and an extended alkyl chain—endow it with distinctive chemical properties that make it valuable for both research and development purposes.